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Compound of Interest

Compound Name: BMS-795311

Cat. No.: B15617822 Get Quote

Technical Support Center: BMS-795311
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective storage and handling of BMS-795311.

Below you will find troubleshooting guides and frequently asked questions to ensure the

integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid BMS-795311?

For long-term stability, solid BMS-795311 should be stored at -20°C, which ensures its integrity

for up to 12 months.[1] For shorter periods, storage at 4°C is acceptable for up to 6 months.[1]

Q2: How should I store BMS-795311 once it is in solution?

BMS-795311 dissolved in a solvent should be stored at -80°C for up to 6 months to maintain its

activity.[1] Storage at -20°C is also an option for the same duration.[1]

Q3: What is the recommended solvent for dissolving BMS-795311?

The recommended solvent for BMS-795311 is Dimethyl Sulfoxide (DMSO), in which it is

soluble up to 10 mM.[1]

Q4: What personal protective equipment (PPE) should be worn when handling BMS-795311?
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When handling BMS-795311, it is important to use standard laboratory personal protective

equipment. This includes safety goggles, chemical-resistant gloves, and a lab coat.[2]

Q5: How should I handle a spill of BMS-795311?

In the event of a spill, ensure the area is well-ventilated. Wear appropriate PPE, and clean the

contaminated surfaces thoroughly to prevent accidental exposure.[2]

Storage and Stability Data
Form Storage Temperature Duration

Solid Powder -20°C 12 Months

Solid Powder 4°C 6 Months

In Solvent -80°C 6 Months

In Solvent -20°C 6 Months

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Objective: To prepare a 10 mM stock solution of BMS-795311 for use in in vitro assays.

Materials:

BMS-795311 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate the vial of solid BMS-795311 to room temperature before opening to prevent

condensation.
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Weigh the required amount of BMS-795311 powder using an analytical balance in a

chemical fume hood. The molecular weight of BMS-795311 is 671.52 g/mol .

Add the appropriate volume of anhydrous DMSO to the powder to achieve a final

concentration of 10 mM.

Vortex the solution gently until the solid is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term use.

Troubleshooting Guide
Issue: BMS-795311 powder is difficult to dissolve.

Possible Cause: The compound may not have been brought to room temperature before

adding the solvent, or the solvent quality may be poor.

Solution: Ensure the vial is at room temperature before opening. Use fresh, anhydrous

DMSO. Gentle warming and vortexing can aid dissolution.

Issue: Inconsistent results in bioassays.

Possible Cause 1: Improper storage of the stock solution leading to degradation.

Solution 1: Store stock solutions in single-use aliquots at -80°C. Avoid repeated freeze-thaw

cycles.

Possible Cause 2: The compound may have degraded due to prolonged storage.

Solution 2: Use the compound within the recommended storage period (12 months for solid,

6 months for solutions).
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Issue: Precipitation of the compound in aqueous media.

Possible Cause: BMS-795311 has low aqueous solubility. The final concentration of DMSO

in the assay media may be too low to maintain solubility.

Solution: Ensure the final DMSO concentration in your assay is sufficient to keep the

compound in solution, typically between 0.1% and 1%. Perform a solubility test in your

specific assay buffer.
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Troubleshooting Workflow for BMS-795311
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Caption: Troubleshooting workflow for experiments involving BMS-795311.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15617822?utm_src=pdf-body-img
https://www.benchchem.com/product/b15617822?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified CETP Signaling Pathway
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Caption: Simplified diagram of CETP-mediated lipid transfer and its inhibition by BMS-795311.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15617822#best-practices-for-storing-and-handling-
bms-795311]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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